2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide

• Molecular Formula: C14H14ClN3O4S
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 2-[4-chloro-2-methyl-5-(pyridin-3-ylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C14H14ClN3O4S/c1-9-5-11(15)13(6-12(9)22-8-14(16)19)23(20,21)18-10-3-2-4-17-7-10/h2-7,18H,8H2,1H3,(H2,16,19)
• InChI Key: ZSGATRLJRSFOOW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)NC2=CN=CC=C2)Cl

Description

2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential use in treating autoimmune diseases. It was first synthesized in 2003 by Pfizer Inc. and has since been the subject of numerous scientific studies.

Mechanism of Action

2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide works by selectively inhibiting the activity of JAK. JAK is a family of enzymes that play a key role in the immune response. When JAK is activated, it triggers a cascade of events that ultimately lead to the activation of various immune cells and the production of inflammatory cytokines. By inhibiting the activity of JAK, this compound can help to reduce inflammation and other symptoms associated with autoimmune diseases.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit JAK activity, it has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). It has also been shown to reduce the activation of immune cells such as T cells and B cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide for lab experiments is its specificity for JAK. Unlike other drugs that target multiple pathways, this compound specifically targets JAK, which makes it a useful tool for studying the role of JAK in various biological processes. However, one limitation of this compound is that it can have off-target effects on other enzymes that are structurally similar to JAK. This can make it difficult to interpret the results of experiments that use this compound.

Future Directions

There are several potential future directions for research on 2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide. One area of interest is the development of more selective JAK inhibitors that have fewer off-target effects. Another area of interest is the use of this compound in combination with other drugs to treat autoimmune diseases. Finally, there is interest in studying the long-term effects of this compound on the immune system and other physiological processes.

Synthesis Methods

The synthesis of 2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide involves several steps. The first step is the reaction of 4-chloro-2-methylphenol with chlorosulfonic acid to form 4-chloro-2-methylphenyl chlorosulfate. This intermediate is then reacted with 3-aminopyridine to form 4-chloro-2-methyl-5-(3-pyridinylamino)phenyl chlorosulfate. The final step involves the reaction of this intermediate with acetamide to form this compound.

Scientific Research Applications

2-{4-Chloro-2-methyl-5-[(3-pyridinylamino)sulfonyl]phenoxy}acetamide has been extensively studied for its potential use in treating autoimmune diseases such as rheumatoid arthritis, psoriasis, and multiple sclerosis. It works by inhibiting the activity of a protein called Janus kinase (JAK), which plays a key role in the immune response. By blocking the activity of JAK, this compound can help to reduce inflammation and other symptoms associated with autoimmune diseases.